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Compound of Interest

Compound Name: N-(2-Aminophenyl)acetamide

Cat. No.: B182732 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like N-(2-Aminophenyl)acetamide are paramount for laboratory

safety and operational integrity. This document provides immediate, procedural guidance for

the safe use of this compound.

Hazard Identification and Personal Protective
Equipment
N-(2-Aminophenyl)acetamide is classified as a substance that can cause skin and eye

irritation.[1] Proper personal protective equipment (PPE) is mandatory to minimize exposure

and ensure personal safety.
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Protective Equipment Specification

Respiratory Protection

A government-approved respirator should be

used.[1][2] For higher exposure, a

NIOSH/MSHA approved respirator may be

required.[3]

Eye/Face Protection
Tightly sealing safety goggles or a face shield.

[1][3]

Skin Protection

Compatible chemical-resistant gloves (e.g.,

nitrile).[4] Wear protective clothing and boots if

necessary.[1][2]

General Hygiene

Wash hands thoroughly after handling.[1][2] Do

not eat, drink, or smoke when using this

product.

Operational Plan: Safe Handling Procedure
Adherence to a strict operational protocol is crucial when working with N-(2-
Aminophenyl)acetamide to prevent contamination and accidental exposure.

1. Engineering Controls:

Always handle this compound in a well-ventilated area, preferably within a certified chemical

fume hood.[4]

Ensure that safety showers and eyewash stations are readily accessible.[1][2]

2. Handling:

Avoid breathing dust, vapor, mist, or gas.[1][5]

Prevent contact with skin and eyes.[1][5]

Use non-sparking tools to prevent ignition.[6]

Contaminated clothing should be removed immediately and washed before reuse.[1][7]
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3. Storage:

Keep the container tightly closed and stored in a cool, dry, and well-ventilated place.[2][3]

Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency First Aid Procedures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing contact

lenses if present. Seek medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes

while removing contaminated clothing.[5][7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[5][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of N-(2-Aminophenyl)acetamide and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste material (including contaminated gloves, wipes, and weighing paper) in a

designated, compatible, and clearly labeled hazardous waste container.[4]

The container must be kept tightly sealed.[4]

2. Waste Segregation:

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan to avoid dangerous chemical reactions.[4]
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3. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

waste accumulation area, away from incompatible materials.[4]

4. Final Disposal:

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor.[4][8]

Do not dispose of this chemical down the drain or in regular trash.[4]
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Caption: Workflow for safe handling of N-(2-Aminophenyl)acetamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b182732?utm_src=pdf-body-img
https://www.benchchem.com/product/b182732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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